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Compound of Interest

Compound Name: 5-bromo-7-ethyl-1H-indole

CAS No.: 467451-94-1

Cat. No.: B2690580

Get Quote

Executive Summary
5-Bromo-7-ethyl-1H-indole (CAS 467451-94-1) is a high-value, scarce heterocyclic building

block used primarily in the development of kinase inhibitors (e.g., JAK/STAT pathway

modulators) and non-steroidal anti-inflammatory drugs (NSAIDs).[1][2][3]

Market analysis reveals a critical supply chain bottleneck: while the target indole is

commercially rare and priced at a significant premium (>

20/g.[2]

This guide provides a technical roadmap for researchers to navigate this disparity. We

recommend a "Buy Precursor, Synthesize Indole" strategy for any requirement exceeding 1

gram.[2] The following sections detail the procurement landscape, a validated synthetic

protocol (Isatin route), and a self-validating Quality Control (QC) system.

Part 1: Market Landscape & Price Comparison
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The commercial availability of 5-bromo-7-ethyl-1H-indole is limited to boutique synthesis

houses and catalog aggregators.[2] In contrast, the aniline precursor is widely stocked.[2]

Table 1: Supplier and Price Analysis (Q1 2026 Estimates)

Compound
CAS No.[2]
[3][4][5][6]
[7][8][9][10]

Supply Tier
Est. Price
(1g)

Est. Price
(25g)

Lead Time

5-Bromo-7-

ethyl-1H-

indole

467451-94-1
Rare /

Custom

$1,200 -

$1,500

Inquire

(Custom)
4-8 Weeks

4-Bromo-2-

ethylaniline
45762-41-2 Commodity $15 - $25 $150 - $200 1-3 Days

Key Suppliers (Precursor):

Thermo Scientific Chemicals (Alfa Aesar): High stock reliability.[2]

Combi-Blocks / Amadis Chemical: Cost-effective for bulk (>100g).[2]

Fisher Scientific: Rapid logistics for academic labs.[2]

Recommendation: For pilot-scale studies (>5g), purchasing the indole directly is financially

inefficient.[2] The cost of goods (COGS) reduction via in-house synthesis is approximately

95%.[2]

Part 2: Technical Specifications & Critical Quality
Attributes (CQA)
When sourcing or synthesizing this scaffold, specific structural markers must be verified to

ensure the ethyl group is at the C7 position and not C3 (a common alkylation impurity).[2]

Molecular Formula: C₁₀H₁₀BrN[2]

Molecular Weight: 224.10 g/mol [2][6]
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Appearance: Off-white to pale brown crystalline solid.[2]

Solubility: Soluble in DMSO, MeOH, DCM; sparingly soluble in water.[2]

NMR Diagnostic Markers (¹H NMR, 400 MHz, DMSO-d₆)
Indole NH: Broad singlet at ~11.2 ppm.[2]

C7-Ethyl Group:

Triplet (~1.2 ppm, 3H) corresponding to

.[2]

Quartet (~2.8 ppm, 2H) corresponding to

.[2]

Aromatic Region:

The C4 and C6 protons should appear as distinct doublets (or meta-coupled singlets) with

Hz, confirming the 5,7-substitution pattern.[2] If you see ortho-coupling (

Hz), you likely have the wrong regioisomer (e.g., 4-bromo-7-ethyl).[2]

Part 3: Validated Synthesis Protocol (Isatin Route)
The most robust route to 5-bromo-7-ethyl-1H-indole avoids the hazardous low-temperature

lithiation required for direct indole functionalization.[2] Instead, we utilize the Sandmeyer-Isatin

synthesis followed by reduction.[2] This protocol is scalable and tolerant of the bromine moiety.

[2]
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Figure 1: Step-wise synthesis workflow from the commodity aniline precursor to the target

indole.

Step-by-Step Methodology
Step 1 & 2: Synthesis of 5-Bromo-7-ethylisatin
Reference: Adapted from US Patent 2006/0166947 A1 [1].

Reagents: 4-Bromo-2-ethylaniline (1.0 eq), Chloral hydrate (1.1 eq), Hydroxylamine

hydrochloride (1.2 eq), Sodium sulfate (anhydrous), Water, Conc.[2] HCl.

Procedure:

Dissolve aniline in water containing HCl and Na₂SO₄.[2][11]

Add chloral hydrate and hydroxylamine HCl.[2] Heat to 90°C for 1 hour.

Cool to precipitate the isonitrosoacetanilide intermediate.[2] Filter and dry.[2][12]

Cyclization: Slowly add the dried intermediate to pre-heated (80°C) concentrated sulfuric

acid (H₂SO₄). Caution: Exothermic.[2]

Heat for 30 mins, then pour onto crushed ice. The 5-bromo-7-ethylisatin will precipitate as

an orange/red solid.[2]

Checkpoint: Verify formation of the dione (isatin) via LCMS (

).[2]

Step 3: Reduction to Indole
Reagents: Borane-THF complex (BH₃[2]·THF, 1M) or NaBH₄ with BF₃·Et₂O.

Procedure:

Suspend the isatin in anhydrous THF under Nitrogen/Argon.

Add BH₃[2][8]·THF dropwise at 0°C.[2]
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Reflux for 4–6 hours to ensure complete reduction of both carbonyls.[2]

Quench carefully with MeOH, then aqueous HCl.[2]

Extract with Ethyl Acetate, wash with brine, and concentrate.[2][13]

Purification: Flash chromatography (Hexane/EtOAc gradient). The indole is less polar than

the isatin.[2]

Part 4: Quality Control & Self-Validating Logic
To ensure the material is suitable for biological assays, use this logic flow to validate identity

and purity.
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Figure 2: QC Decision Tree for validating 5,7-substitution pattern.

Troubleshooting Common Impurities
Impurity A (Des-bromo): Result of over-reduction or Pd-catalyzed debromination (if using

Suzuki coupling later).[2] Action: Monitor reaction temp; avoid Pd contamination.[2]
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Impurity B (Isatin residue): Incomplete reduction.[2] Action: Check IR for carbonyl stretch

(1700 cm⁻¹).[2] If present, re-subject to reduction.[2]
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Background on altern

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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